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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320

Ensuring the safe and environmentally responsible disposal of 1-Tetradecanol is critical for
laboratory safety and compliance. This guide provides essential procedural information for
researchers, scientists, and drug development professionals on how to manage and dispose of
this substance, which is also known as Myristyl alcohol.

Hazard Identification and Safety Summary

1-Tetradecanol is classified as a hazardous substance. It is recognized for causing serious
eye irritation and is very toxic to aquatic life, with long-lasting effects.[1][2][3][4] As a
combustible solid, it can form explosive mixtures with air if dispersed as a fine dust.[1]

Key Hazard Information:
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Hazard Type Description Citations

Eye Irritation Causes serious eye irritation. [21[41[5]

Very toxic to aquatic
) organisms, may cause long-
Environmental _ [11[2][3]
term adverse effects in the

aguatic environment.

Combustible solid. Fine dust
Physical may form explosive mixtures [1]

with air.

o Strong oxidizing agents, acid
Incompatibilities ] ] ] [5]
anhydrides, and acid chlorides.

Personal Protective Equipment (PPE)

Before handling 1-Tetradecanol, especially during spill cleanup or disposal, appropriate
personal protective equipment must be worn.

Equipment Specification Citations

] Safety glasses or chemical
Eye/Face Protection [1][6]

goggles.

Hand Protection Chemical-impermeable gloves.  [6]

) ) Protective clothing to prevent
Skin Protection _ [21[5]
skin exposure.

A particulate respirator should
Respiratory Protection be used, especially where dust  [1][6]

may be generated.

Spill Management Procedures

Immediate and correct response to a spill is crucial to prevent environmental contamination and
ensure personnel safety.
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Minor Spills:

e Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the
area.[1]

o Ventilate the Area: Ensure adequate ventilation.
o Contain the Spill: Prevent the spill from spreading.

o Clean-Up: Use dry clean-up procedures to avoid generating dust.[1] Sweep or vacuum the
material.

o Collect Waste: Place the spilled material into a suitable, clearly labeled container for
hazardous waste disposal.[1][7]

o Decontaminate: Clean the spill area thoroughly. Do not allow wash water to enter drains.[1]

Major Spills:

Alert Personnel: Immediately advise personnel in the vicinity of the hazard.[1]

Evacuate: Keep people away from and upwind of the spill.[6]

Contact Emergency Responders: Alert your institution's emergency responders, providing
the location and nature of the hazard.[1]

Containment: If it is safe to do so, prevent further leakage or spillage.[2][6]

Step-by-Step Disposal Protocol

The disposal of 1-Tetradecanol must be treated as hazardous waste to mitigate its high toxicity
to aquatic ecosystems.[1][3]

o Segregate Waste: Collect all 1-Tetradecanol waste, including contaminated materials, in a
dedicated, suitable, and clearly labeled container.[7]

¢ Avoid Drains: Under no circumstances should 1-Tetradecanol or its washings be allowed to
enter drains or waterways.[1][6]
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o Consult Regulations: Disposal procedures are governed by local, state, and federal
regulations.[1] Always consult these specific requirements to ensure full compliance.

o Contact Waste Management Authority: Engage with your institution's designated Waste
Management Authority or a licensed hazardous waste disposal contractor to arrange for
collection and disposal.[1][2]

o Recycling Options: Where possible, consult the manufacturer about potential recycling
options before committing to disposal.[1][8]

o Transportation: For transport, 1-Tetradecanol is classified under UN Number 3077 as an
"ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.".[1]

Logical Workflow for 1-Tetradecanol Waste Handling

The following diagram illustrates the decision-making process for the proper management and
disposal of 1-Tetradecanol waste.
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1-Tetradecanol Waste Generated Is the waste contaminated
(Solid, Liquid, or Contaminated PPE) with other hazardous materials?

Store in a dedicated,
closed, and labeled
hazardous waste container

Segregate and store
in separate, labeled container

Consult Local, State, and Confirm Disposal via
Federal Disposal Regulations Industrial Combustion Plant

Contact Certified
Hazardous Waste Vendor

Arrange for Pickup and
Proper Disposal

Click to download full resolution via product page
Caption: Decision workflow for 1-Tetradecanol waste management.

Quantitative Data Summary

This table summarizes key quantitative data for 1-Tetradecanol, useful for safety assessments
and handling procedures.
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Property Value Citations
Molecular Weight 214.39 g/mol [8]

Melting Point 36-39 °C

Boiling Point 277-288 °C at 1013 hPa

Flash Point 145 °C

Density 0.8 g/cm3 at 60 °C

Water Solubility 1.3 mg/L at 23 °C [6]

LD50 Oral (Rat) > 2000 mg/kg [6]

LD50 Dermal (Rabbit) 8000 mg/kg [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10858320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

